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Compound of Interest

Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of tetrabutylammonium nitrite ((C₄H₉)₄NNO₂), a quaternary ammonium salt with applications

in organic synthesis. This document outlines plausible synthetic routes, detailed

characterization methodologies, and presents key data in a structured format for ease of

reference.

Physicochemical Properties
Tetrabutylammonium nitrite is a white to light yellow crystalline powder.[1] It is utilized as a

reagent in various chemical reactions, notably in the synthesis of aliphatic nitrocompounds from

bromides.[2]
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Property Value Reference

CAS Number 26501-54-2 [2]

Molecular Formula C₁₆H₃₆N₂O₂ [2]

Molecular Weight 288.47 g/mol [2]

Appearance
White to light yellow powder or

crystals
[1]

Purity ≥97.0% [2]

Melting Point 99-103 °C [3]

Synthesis of Tetrabutylammonium Nitrite
Two primary methods are proposed for the synthesis of tetrabutylammonium nitrite: a

metathesis (double displacement) reaction and an ion-exchange chromatography approach.

Metathesis Reaction
This method involves the reaction of a tetrabutylammonium salt, such as tetrabutylammonium

bromide (TBAB), with a nitrite salt, like silver nitrite (AgNO₂) or sodium nitrite (NaNO₂). The

choice of the nitrite salt influences the reaction conditions and work-up procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synthesis and Characterization of Tetrabutylammonium
Nitrite: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1334966#synthesis-and-characterization-of-
tetrabutylammonium-nitrite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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